Cas no 1781156-20-4 (4-(aminomethyl)-3,4-dihydro-2H-1-benzopyran-6-amine)

• Product Name: 4-(aminomethyl)-3,4-dihydro-2H-1-benzopyran-6-amine
• CAS No: 1781156-20-4
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 6422426
• PubChem ID: 105437644
• Update Time: 2025-05-19

4-(aminomethyl)-3,4-dihydro-2H-1-benzopyran-6-amine Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-3,4-dihydro-2H-1-benzopyran-6-amine
• 1781156-20-4
• EN300-740013

• Inchi： 1S/C10H14N2O/c11-6-7-3-4-13-10-2-1-8(12)5-9(7)10/h1-2,5,7H,3-4,6,11-12H2
• InChI Key： MILHGVLCGADYIW-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2C(CN)CC1)N

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 61.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 4-(aminomethyl)-3,4-dihydro-2H-1-benzopyran-6-amine

Introduction to 4-(aminomethyl)-3,4-dihydro-2H-1-benzopyran-6-amine (CAS No. 1781156-20-4)

4-(aminomethyl)-3,4-dihydro-2H-1-benzopyran-6-amine, identified by its Chemical Abstracts Service (CAS) number 1781156-20-4, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic amine features a benzopyran core, which is a privileged scaffold in drug discovery due to its prevalence in bioactive molecules. The presence of both an aminomethyl substituent and an amine group at the 6-position introduces unique reactivity and potential pharmacological properties, making it a promising candidate for further exploration in therapeutic development.

The benzopyran ring system, also known as a dibenzo[b,e][1,4]oxepine derivative, is well-documented for its role in various biological processes and its suitability for designing molecules with enhanced binding affinity and selectivity. In particular, derivatives of this scaffold have been investigated for their potential applications in treating neurological disorders, cardiovascular diseases, and inflammatory conditions. The 4-(aminomethyl) moiety at the 3-position further extends the compound's versatility by enabling nucleophilic substitution reactions, cross-coupling reactions, and the formation of stable biaryl structures—key transformations in modern synthetic chemistry.

4-(aminomethyl)-3,4-dihydro-2H-1-benzopyran-6-amine represents an intriguing example of how structural modifications can fine-tune the pharmacokinetic and pharmacodynamic profiles of a molecule. The amine functionality at the 6-position not only serves as a hydrogen bond acceptor but also as a potential site for post-translational modifications or further derivatization. Such features are particularly valuable in designing molecules that can interact with biological targets in a highly specific manner, reducing off-target effects and improving therapeutic efficacy.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to rapidly assess the potential of compounds like 4-(aminomethyl)-3,4-dihydro-2H-1-benzopyran-6-amine. Molecular docking studies have suggested that this compound may exhibit inhibitory activity against certain enzymes implicated in metabolic disorders and cancer pathways. For instance, preliminary virtual screening has indicated that it could interact with kinases and proteases involved in cell signaling cascades, potentially leading to novel therapeutic strategies.

The synthesis of 4-(aminomethyl)-3,4-dihydro-2H-1-benzopyran-6-amine involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include cyclization reactions to form the benzopyran core, followed by functional group interconversions to introduce the aminomethyl and amine groups. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, may also be employed to construct complex aromatic systems within the molecule. These synthetic approaches not only showcase the versatility of current chemical techniques but also underscore the importance of optimizing reaction conditions for scalability and cost-effectiveness.

In the realm of medicinal chemistry, the exploration of bioisosteres—a concept where structural analogs retain similar biological activity but differ in certain chemical properties—is a cornerstone strategy for improving drug candidates. The 4-(aminomethyl) group in 4-(aminomethyl)-3,4-dihydro-2H-1-benzopyran-6-amine provides a unique opportunity to explore bioisosteric replacements with altered solubility profiles or metabolic stability without compromising core pharmacophoric interactions. This flexibility is crucial for advancing candidates through preclinical testing and into clinical trials.

Emerging research suggests that modifications to the benzopyran scaffold can significantly influence molecular properties such as blood-brain barrier penetration and oral bioavailability. For example, studies on related derivatives have shown that substituents at specific positions can modulate lipophilicity and polarizability—parameters critical for drug absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) profiles. The incorporation of an aminomethyl group at the 3-position may thus serve as a strategic design element to enhance these properties while maintaining biological activity.

The amine group at the 6-position also presents opportunities for prodrug development—a strategy where an inactive precursor is converted into an active drug within biological systems. This approach can improve solubility or stability during formulation while minimizing side effects before reaching target tissues. For instance, ester or carbamate derivatives of 4-(aminomethyl)-3,4-dihydro-2H-1-benzopyran-6-amine could be designed to release the active form under physiological conditions or after enzymatic hydrolysis.

4-(aminomethyl)-3,4-dihydro-2H-1-benzopyran-6-amine (CAS No. 1781156-20-4) thus stands as a testament to the ongoing innovation in medicinal chemistry. Its unique structural features—combining a benzopyran core with an aminomethyl substituent and an amine group—position it as a versatile building block for designing novel therapeutics. As research progresses into its pharmacological potential and synthetic applications, this compound promises to contribute significantly to advancements in drug discovery and development.